Cas no 1420873-78-4 (4-N-(Pyridin-2-ylmethyl)cyclohexane-1,4-diamine;hydrochloride)

• Product Name: 4-N-(Pyridin-2-ylmethyl)cyclohexane-1,4-diamine;hydrochloride
• CAS No: 1420873-78-4
• MF: C₁₂H₂₀ClN₃
• MW: 241.760301589966
• CID: 2164376
• Update Time: 2023-08-05

4-N-(Pyridin-2-ylmethyl)cyclohexane-1,4-diamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,4r)-n1-(pyridin-2-ylmethyl)cyclohexane-1,4-diamine hydrochloride
• N1-(pyridin-2-ylmethyl)cyclohexane-1,4-diamine hydrochloride
• 4-N-(Pyridin-2-ylmethyl)cyclohexane-1,4-diamine;hydrochloride

• Inchi： 1S/C12H19N3.ClH/c13-10-4-6-11(7-5-10)15-9-12-3-1-2-8-14-12;/h1-3,8,10-11,15H,4-7,9,13H2;1H
• InChI Key： LFBOZGJRHGCTJB-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC=CN=1)C1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 176
• Topological Polar Surface Area: 50.9